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Compound of Interest

Compound Name: 4-Methyl-7-nitro-1H-indazole

CAS No.: 104103-06-2

Cat. No.: B185859

Get Quote

Executive Summary & Root Cause Analysis
The Challenge: Users frequently report precipitation of 4-Methyl-7-nitro-1H-indazole (4-Me-7-

NI) upon dilution into aqueous media, or difficulty achieving high-concentration stock solutions.

[1]

The Physicochemical Root Cause: Unlike simple indazoles, the 7-nitro substituted variants

exhibit a specific structural phenomenon that drastically reduces aqueous solubility:

Intramolecular Hydrogen Bonding.[1]

The "Locked" Conformation: Crystallographic studies of 7-nitroindazole derivatives reveal a

strong intramolecular hydrogen bond between the oxygen of the nitro group at position 7 and

the hydrogen of the indazole N1. This forms a pseudo-6-membered ring, "locking" the proton

and preventing it from acting as a hydrogen bond donor to water molecules.[1]

Lattice Energy: This intramolecular lock, combined with the planarity of the indazole system

and the lipophilicity added by the 4-methyl group, results in high crystal lattice energy. The

solvent must overcome this significant energy barrier to solvate the molecule.
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Acidity (pKa): The electron-withdrawing nitro group lowers the pKa of the N-H proton

(approx.[1] pKa ~10.2 compared to ~14 for unsubstituted indazole), making the molecule

neutral and highly lipophilic at physiological pH (7.4).[1]

Solvent Selection & Solubility Data
Quick Reference Table: Estimated Solubility Profiles

Solvent System
Est. Solubility
(Max)

Suitability Notes

DMSO (Anhydrous)
~30–35 mg/mL (180-

200 mM)
High

Preferred for Stock.[1]

[2] Hygroscopic; water

uptake causes

precipitation.[1]

DMF ~10–15 mg/mL Moderate

Alternative if DMSO is

incompatible with

downstream

chemistry.[1]

Ethanol (100%)
~3–5 mg/mL (<20

mM)
Low

Requires warming;

often insufficient for

high-dose animal

stocks.[1]

Water / PBS (pH 7.4) < 0.1 mg/mL Very Poor
Do not attempt direct

dissolution.[1]

0.1 M NaOH Moderate Conditional

Deprotonation

increases solubility

but may compromise

chemical stability.[1]

Visual Guide: Solvent Decision Tree
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Start: Define Application Storage / Stock Solution 100% Anhydrous DMSO
(Store -20°C)

Dissolve

In Vitro / Cell Assay
Serial Dilution in Media
(Max 0.5% DMSO final)

Stepwise

In Vivo / Animal Study
Co-solvent System:

5% DMSO + 40% PEG400 + 
5% Tween80 + 50% Saline

Vortex/Sonicate

Dilute

Formulate

Click to download full resolution via product page

Figure 1: Decision logic for solvent selection based on experimental end-use.[1] Ensure DMSO

stocks are prepared before attempting aqueous formulations.

Protocol: Preparation of Stock Solutions
Critical Pre-requisite: Ensure your DMSO is fresh.[1][3] DMSO is hygroscopic; even small

amounts of absorbed atmospheric water can reduce the solubility of 4-Me-7-NI by 50% or

more.[1]

Weighing: Weigh the target amount of 4-Methyl-7-nitro-1H-indazole.

Solvent Addition: Add anhydrous DMSO to achieve a concentration of 50 mM to 100 mM.

Tip: Do not attempt to make a >200 mM stock immediately.[1] Start lower to ensure clarity.

Mechanical Dispersion: Vortex vigorously for 60 seconds.

Thermal Assist (If needed): If particles remain, warm the solution in a 37°C water bath for 5–

10 minutes. Sonicate for 30 seconds.

Warning: Do not exceed 50°C, as nitro-indazoles can degrade or undergo side reactions

at high temperatures.[1]

Inspection: The solution must be perfectly clear and yellow/orange.[1] If cloudy, add more

DMSO.[1]
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Protocol: Preventing "Crash Out" in Aqueous Media
The most common failure point is adding the DMSO stock directly to a large volume of cell

culture media. This causes "shock precipitation" due to the rapid change in polarity.

The "Sandwich" Dilution Method
1. Prepare Intermediate Dilution

(10x of Final Conc) in PBS/Media

2. Add Surfactant (Optional)
Include 0.1% Tween-80 or 

Cyclodextrin (HP-β-CD)

3. Dropwise Addition
Add DMSO stock to Intermediate

while vortexing rapidly

4. Final Dilution
Dilute Intermediate to Working Conc

(e.g., 10 µM)

Click to download full resolution via product page

Figure 2: Stepwise dilution workflow to minimize local high concentrations that trigger

precipitation.

Detailed Steps:

Prepare Vehicle: If the final assay tolerates it, prepare your media with 0.5% Methylcellulose

or 5% HP-β-Cyclodextrin.[1] These encapsulate the hydrophobic molecule.[1]

Intermediate Step: Do not go from 100 mM (DMSO) -> 10 µM (Water).

Dilute 100 mM DMSO stock 1:10 into DMSO first (10 mM).[1]
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Dilute 10 mM stock 1:100 into the media while vortexing.

Observation: Inspect under a microscope. If you see micro-crystals (needles), the compound

is not bioavailable.[1]

Troubleshooting FAQs
Q: Can I use pH adjustment to dissolve the compound? A: Yes, but with caution. The pKa of the

indazole NH is ~10.[4]2. Raising the pH to 11-12 (using NaOH) will deprotonate the nitrogen,

creating an anion that is highly water-soluble.[1] However, this pH is toxic to cells.[1] If you

acidify it back to pH 7.4, the compound will reprecipitate immediately.[1] This method is only

useful for analytical quantification, not biological assays.[1]

Q: My stock solution in DMSO froze at 4°C and precipitated upon thawing. What do I do? A:

DMSO freezes at 19°C. When it freezes, it pushes the solute out of the lattice (cryo-

concentration), causing precipitation.[1]

Fix: Warm the tube to 37°C and vortex/sonicate until fully redissolved before pipetting. Never

pipette from a suspension.[1]

Q: Is this compound light sensitive? A: Nitro-aromatics are generally susceptible to photolysis

over time.[1]

Recommendation: Store solid powder and DMSO stocks in amber vials or wrapped in foil.

Q: Why does the color change when I add it to basic buffer? A: The deprotonated anion (at high

pH) often has a different absorbance spectrum (bathochromic shift) compared to the neutral

species.[1] A shift to a deeper yellow/red indicates deprotonation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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